1-[4-[1-(5-Chlorothiophen-2-yl)sulfonylpiperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine

• IUPAC Name: 1-[4-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine
• InChI: InChI=1S/C18H26ClN3O3S2/c1-20-11-13-21(14-12-20)8-2-3-15-25-16-6-9-22(10-7-16)27(23,24)18-5-4-17(19)26-18/h4-5,16H,6-15H2,1H3
• InChI Key: DVFFOCCGEVXDAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC#CCOC2CCN(CC2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C18H26ClN3O3S2
• Molecular Weight: 432.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a thiophene ring, and a sulfonyl group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a thiophene ring, which is a five-membered ring containing one sulfur atom. The presence of these heterocycles, along with the sulfonyl group, could confer interesting electronic and steric properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the sulfonyl group. For example, the thiophene ring might undergo electrophilic aromatic substitution, while the piperazine ring could potentially participate in reactions with acids or bases. Again, without specific experimental data, it’s difficult to predict the exact reactivity of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper disposal methods.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and potential applications. For instance, if it shows promising biological activity, it could be further studied as a potential therapeutic agent. Alternatively, if it has interesting chemical or physical properties, it could find uses in material science or other areas of chemistry.